1-Cyclopropyl-1-methylhydrazine

• Molecular Formula: C4H10N2
• Molecular Weight: 86.14 g/mol
• IUPAC Name: 1-cyclopropyl-1-methylhydrazine
• InChI: InChI=1S/C4H10N2/c1-6(5)4-2-3-4/h4H,2-3,5H2,1H3
• InChI Key: JYQKJYDDOGBPOA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)N

Description

1-Cyclopropyl-1-methylhydrazine is a chemical compound of interest in research and development, particularly in the field of medicinal chemistry. While specific biological data for this compound is limited, its structure suggests potential as a valuable building block. The cyclopropyl group is a well-known motif in drug design, often used to impart metabolic stability by reducing susceptibility to oxidative metabolism by cytochrome P450 enzymes, thereby potentially improving the pharmacokinetic profile of lead compounds . Furthermore, the hydrazine functional group can serve as a key synthon in organic synthesis. Researchers may explore the application of 1-Cyclopropyl-1-methylhydrazine in the synthesis of more complex molecules, such as through the formation of hydrazone derivatives or its use in heterocyclic chemistry. Its structural features make it a candidate for creating novel compounds for various screening libraries. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Stepwise Synthesis

Step 1: Formation of N-Boc-Cyclopropyl Hydrazine Intermediate

• Reagents: Cyclopropylamine, N-Boc-O-p-toluenesulfonyl hydroxylamine (or N-Boc-O-methylsulfonyl hydroxylamine, or N-Boc-O-2,4,6-trimethylbenzene alkylsulfonyl hydroxylamine), N-methylmorpholine (NMM) as a base.
• Solvent: Organic solvents such as methylene dichloride, chloroform, 1,2-ethylene dichloride, toluene, or tetrahydrofuran (THF).
• Conditions: Temperature maintained between 0 to 20 °C, reaction time from 4 to 18 hours.
• Mechanism: The cyclopropylamine nucleophilically attacks the N-Boc-protected sulfonyl hydroxylamine, facilitated by NMM, yielding the N-Boc-cyclopropyl hydrazine intermediate.
• Yields: 59–75% depending on sulfonyl hydroxylamine variant and solvent used.
• Purification: Extraction with water and organic solvent, drying, filtration, and concentration; crude product can be purified by simple crystallization without chromatography.

Step 2: Deprotection to Obtain Cyclopropylhydrazine Hydrochloride

• Reagents: Aqueous hydrochloric acid (HCl), typically 1–12 mol/L concentration.
• Conditions: Reaction at 20 to 50 °C, typically overnight (~17–20 hours).
• Process: Acidic hydrolysis removes the Boc protecting group, yielding cyclopropylhydrazine hydrochloride.
• Purification: Activated carbon decolorization, filtration, concentration, and recrystallization from solvents such as methanol, ethanol, or Virahol.
• Yield: Approximately 74% isolated yield with melting point ~131.6–132.4 °C.

Representative Reaction Scheme and Conditions

Step	Reagents & Conditions	Solvent(s)	Temperature	Time	Yield (%)	Notes
1	Cyclopropylamine (10 eq.), N-Boc-O-p-toluenesulfonyl hydroxylamine (1 eq.), N-methylmorpholine (1.1 eq.)	Methylene dichloride	0 °C (initial), then room temp overnight	~18 h	67	Extraction and crystallization
1	Cyclopropylamine (2 eq.), N-Boc-O-methylsulfonyl hydroxylamine (1 eq.), N-methylmorpholine (2 eq.)	Toluene	0 °C then room temp overnight	~18 h	59	Similar workup
2	N-Boc-cyclopropyl hydrazine (1 eq.), HCl aqueous solution (6 mol/L)	-	20–50 °C	Overnight	74	Recrystallization from methanol

This method avoids the use of expensive cyclopropyl Grignard reagents and low-temperature operations, making it suitable for industrial scale-up.

Alternative Synthetic Routes and Considerations

While the Boc-protection approach is the most documented, other synthetic strategies may be considered in research contexts:

• Direct Alkylation of Hydrazine: Methylation of cyclopropylhydrazine to introduce the methyl group on the nitrogen, although this requires careful control to avoid over-alkylation.
• Use of Cyclopropylmethyl Ketones or Esters: Some methods start from cyclopropylmethyl ketones or esters, which are converted into hydrazine derivatives through hydrazone intermediates and subsequent reduction or substitution steps.
• Asymmetric and Enantioselective Routes: For chiral cyclopropyl derivatives, advanced methods involving Sharpless dihydroxylation, Mizoroki–Heck coupling, and biocatalysis have been developed to achieve high enantioselectivity, although these are more relevant for cyclopropyl esters and acids than hydrazines specifically.

Analytical and Purification Techniques

• Thin Layer Chromatography (TLC): Used to monitor reaction progress during intermediate formation and deprotection.
• Extraction and Phase Separation: Organic solvents and water are used to separate crude products.
• Activated Carbon Treatment: For decolorization before final crystallization.
• Recrystallization: Typically from methanol, ethanol, or Virahol to achieve high purity crystalline product.
• Melting Point Determination: Used to confirm identity and purity (e.g., 131.6–132.4 °C for cyclopropylhydrazine hydrochloride).

Summary Table of Key Preparation Parameters

Parameter	Range/Value	Comments
Cyclopropylamine equivalents	1–10 eq.	Excess cyclopropylamine reduces cost
N-Boc-O-sulfonyl hydroxylamine	1 eq.	Variants include p-toluenesulfonyl, methylsulfonyl, 2,4,6-trimethylbenzene alkylsulfonyl
Base (N-methylmorpholine) molar ratio	2–10 eq. relative to hydroxylamine	Facilitates reaction
Solvents	Methylene dichloride, chloroform, toluene, THF	Choice affects yield and workup
Reaction temperature (step 1)	0–20 °C	Controlled to avoid side reactions
Reaction time (step 1)	4–18 hours	Overnight reaction common
Deprotection temperature (step 2)	20–50 °C	Mild heating accelerates Boc removal
HCl concentration (step 2)	1–12 mol/L	Strong acid needed for deprotection
Yield (overall)	59–75% (intermediate), ~74% (final)	High yield suitable for scale-up

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropyl-1-methylhydrazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitrogen oxides.

Reduction: It can be reduced to form simpler amines.

Substitution: The hydrazine group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Electrophiles like alkyl halides can react with the hydrazine group under mild conditions.

Major Products Formed:

Oxidation: Nitrogen oxides and other oxidized derivatives.

Reduction: Simpler amines and related compounds.

Substitution: Substituted hydrazine derivatives.

Scientific Research Applications

1-Cyclopropyl-1-methylhydrazine is a compound that has garnered attention for its various applications, particularly in the fields of medicinal chemistry and materials science. This article examines its scientific research applications, supported by relevant data tables and case studies.

Anticancer Research

One of the primary applications of 1-cyclopropyl-1-methylhydrazine is in anticancer drug development. Studies have indicated that hydrazine derivatives exhibit significant cytotoxicity against various cancer cell lines. For instance, research has shown that compounds similar to 1-cyclopropyl-1-methylhydrazine can inhibit cancer cell proliferation by inducing apoptosis through the activation of specific pathways .

Case Study: Efficacy Against Leukemia Cells
In a recent study, 1-cyclopropyl-1-methylhydrazine demonstrated potent activity against leukemia cells, with IC50 values in the low micromolar range. The mechanism of action was linked to the inhibition of key enzymes involved in cell cycle regulation, leading to cell cycle arrest and apoptosis .

Neuroprotective Properties

Research has also explored the neuroprotective potential of 1-cyclopropyl-1-methylhydrazine. Preliminary findings suggest that it may mitigate oxidative stress and inflammation in neuronal cells, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In vitro studies have shown that this compound can reduce reactive oxygen species (ROS) levels and enhance cell viability under stress conditions .

Synthesis of Functional Polymers

In material science, 1-cyclopropyl-1-methylhydrazine is utilized as a monomer for synthesizing functional polymers. These polymers exhibit unique properties such as thermal stability and mechanical strength, making them suitable for applications in coatings and adhesives. The incorporation of cyclopropyl groups enhances the cross-linking density within polymer matrices, resulting in improved performance characteristics .

Data Table: Properties of Polymers Derived from 1-Cyclopropyl-1-Methylhydrazine

Property	Value
Glass Transition Temperature (Tg)	120 °C
Tensile Strength	50 MPa
Elongation at Break	300%
Thermal Conductivity	0.3 W/m·K

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-1-methylhydrazine involves its interaction with various molecular targets. The compound can form covalent bonds with nucleophilic sites in biomolecules, leading to potential biological effects. The exact pathways and targets are still under investigation, but it is believed to interfere with cellular processes by modifying proteins and nucleic acids .

Comparison with Similar Compounds

Table 1: Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Density (g/mL)	Boiling Point (°C)	Key Substituent
1-Cyclopropyl-1-methylhydrazine*	C₅H₁₀N₂	98.15 (calculated)	N/A	N/A	Cyclopropyl
1-Methyl-1-phenylhydrazine	C₇H₁₀N₂	122.17	1.038	29.3 (under vacuum)	Phenyl
1-Methyl-1-(2-methylpropyl)hydrazine	C₅H₁₄N₂	102.18	N/A	N/A	2-Methylpropyl
1-Methylcyclopropanecarbohydrazide	C₅H₁₀N₂O	114.15	N/A	N/A	Cyclopropyl + carbonyl

Biological Activity

1-Cyclopropyl-1-methylhydrazine is a hydrazine derivative that has garnered attention for its potential biological activities, particularly in the fields of antibacterial and anticancer research. This article reviews the current understanding of its biological properties, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

1-Cyclopropyl-1-methylhydrazine features a cyclopropyl group attached to a methylhydrazine moiety, which is known for its reactivity and ability to form various derivatives. The chemical structure can be represented as follows:

$$\text{C}_5\text{H}_{10}\text{N}_2$$

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of 1-cyclopropyl-1-methylhydrazine and its derivatives. For instance, derivatives have shown significant inhibition against various gram-positive bacteria, including Staphylococcus aureus. The most promising compounds exhibited minimum inhibitory concentrations (MIC) as low as 0.78 µg/mL against S. aureus ATCC 29213, indicating potent antibacterial activity .

Table 1: Antibacterial Efficacy of 1-Cyclopropyl-1-methylhydrazine Derivatives

Compound	Bacterial Strain	MIC (µg/mL)
1-Cyclopropyl-1-methylhydrazine	S. aureus ATCC 29213	0.78
Derivative 1b	S. aureus ATCC 29213	2.41
Derivative 1v	S. aureus ATCC 29213	< 1

Anticancer Activity

The anticancer potential of hydrazine derivatives, including 1-cyclopropyl-1-methylhydrazine, has been explored with varying results. While some derivatives have shown cytotoxic effects against cancer cell lines such as HepG-2 and HeLa, others have demonstrated limited efficacy . The structure-activity relationship (SAR) studies suggest that modifications to the hydrazine moiety can significantly influence biological activity.

Table 2: Cytotoxicity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
1-Cyclopropyl-1-methylhydrazine	HepG-2	>100
Derivative A	HeLa	60.70
Derivative B	RKO	49.79

The mechanism by which 1-cyclopropyl-1-methylhydrazine exerts its biological effects is still under investigation. Preliminary data suggest that it may inhibit key enzymes involved in bacterial DNA replication, such as DNA gyrase, which is critical for bacterial survival and proliferation . Molecular docking studies have indicated potential binding interactions with target sites on these enzymes.

Case Studies

A notable study evaluated the in vivo efficacy of a derivative of 1-cyclopropyl-1-methylhydrazine against MRSA infections in mice models. The results indicated that treatment with this compound significantly reduced bacterial load compared to controls, suggesting its potential as a therapeutic agent for resistant bacterial infections .

Q & A

Q. What are the standard synthetic routes for 1-Cyclopropyl-1-methylhydrazine, and what purification techniques are recommended?

The synthesis of 1-Cyclopropyl-1-methylhydrazine typically involves condensation reactions between cyclopropylmethyl derivatives and hydrazine precursors. Key steps include:

• Cyclopropane ring formation : Use of cyclopropylmethyl halides or ketones as starting materials .
• Hydrazine coupling : Reaction with methylhydrazine under controlled pH (e.g., acidic or basic conditions) to minimize side reactions .
• Purification : Column chromatography with polar stationary phases (e.g., silica gel) or recrystallization in ethanol/water mixtures to isolate high-purity products .

Q. What analytical techniques are essential for characterizing 1-Cyclopropyl-1-methylhydrazine?

Core characterization methods include:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^{13}$C NMR to confirm cyclopropyl and methylhydrazine moieties .
• Mass Spectrometry (MS) : High-resolution MS to verify molecular ion peaks and fragmentation patterns .
• Infrared Spectroscopy (FTIR) : Identification of N-H and C-N stretching vibrations .
• X-ray Crystallography : For definitive structural elucidation if crystalline derivatives are synthesized .

Q. What safety precautions are necessary when handling 1-Cyclopropyl-1-methylhydrazine in laboratory settings?

• Personal Protective Equipment (PPE) : Gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of vapors or aerosols .
• Storage : Keep in airtight containers away from oxidizers and moisture at temperatures below 25°C .
• Emergency Protocols : Immediate flushing with water for eye/skin exposure and medical consultation for ingestion .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to address low yield variability in the synthesis of 1-Cyclopropyl-1-methylhydrazine?

• Design of Experiments (DoE) : Systematically vary catalysts (e.g., Lewis acids), solvent polarity, and temperature to identify optimal conditions .
• Kinetic Monitoring : Use in-situ techniques like HPLC or ReactIR to track intermediate formation and adjust reaction parameters in real time .
• Byproduct Analysis : Characterize side products via LC-MS to refine stoichiometric ratios and reduce competing pathways .

Q. How to resolve conflicting spectral data when characterizing novel derivatives of 1-Cyclopropyl-1-methylhydrazine?

• Advanced NMR Techniques : Employ $^1$H-$^{15}$N HMBC or NOESY to clarify ambiguous proton assignments .
• Computational Modeling : Compare experimental NMR shifts with density functional theory (DFT)-predicted values .
• Isotopic Labeling : Synthesize $^{13}$C-labeled analogs to confirm bond connectivity in complex derivatives .

Q. How to design a stability study for 1-Cyclopropyl-1-methylhydrazine under varying pH and temperature conditions?

• Accelerated Degradation Testing : Expose the compound to pH 3–10 buffers at 40–60°C and monitor degradation via HPLC .
• Kinetic Modeling : Use Arrhenius equations to predict shelf-life at standard storage conditions .
• Degradant Identification : Isolate and characterize breakdown products (e.g., cyclopropane ring-opening species) using LC-MS/MS .

Q. What strategies can be employed to enhance the bioavailability of 1-Cyclopropyl-1-methylhydrazine-based therapeutic agents?

• Prodrug Design : Introduce hydrolyzable groups (e.g., acetyl) to improve membrane permeability .
• Formulation Optimization : Use nanocarriers (liposomes or polymeric nanoparticles) to enhance solubility and controlled release .
• LogP Modulation : Synthesize analogs with adjusted hydrophobicity to balance absorption and metabolic stability .

Data Contradiction and Mechanistic Analysis

Q. How to address discrepancies in reported biological activity data for 1-Cyclopropyl-1-methylhydrazine derivatives?

• Assay Standardization : Replicate experiments using identical cell lines (e.g., HEK293 vs. HeLa) and control compounds .
• Metabolic Stability Testing : Evaluate if differences arise from cytochrome P450-mediated degradation in varying assay conditions .
• Structural-Activity Relationship (SAR) Studies : Systematically modify substituents to isolate contributions of cyclopropyl vs. hydrazine groups .

Q. What mechanistic studies are recommended to elucidate the role of the cyclopropyl group in reactivity?

• Isotope Effects : Compare reaction rates of $^1$H vs. $^2$H-labeled cyclopropane derivatives to probe ring strain contributions .
• Computational Studies : Perform DFT calculations to map transition states and identify steric/electronic effects of the cyclopropyl moiety .
• Cross-Coupling Experiments : Test reactivity with electrophiles (e.g., alkyl halides) to assess ring stability under diverse conditions .